Cas no 2034388-49-1 (1-cyclopropyl-4-[1-(4-fluoro-3-methylphenyl)sulfonylazetidin-3-yl]oxy-6-methylpyridin-2-one)

1-Cyclopropyl-4-[1-(4-fluoro-3-methylphenyl)sulfonylazetidin-3-yl]oxy-6-methylpyridin-2-one is a structurally complex heterocyclic compound featuring a pyridin-2-one core functionalized with a cyclopropyl group and a sulfonylated azetidine moiety. The presence of the 4-fluoro-3-methylphenylsulfonyl group enhances its potential as a pharmacophore, likely contributing to improved binding affinity and metabolic stability. The ether linkage via the azetidin-3-yloxy spacer may confer conformational rigidity, potentially optimizing target interaction. This compound’s design suggests utility in medicinal chemistry, particularly in the development of enzyme inhibitors or receptor modulators, owing to its balanced lipophilicity and steric properties. Its synthetic versatility allows for further derivatization, making it a valuable intermediate in drug discovery.

1-cyclopropyl-4-[1-(4-fluoro-3-methylphenyl)sulfonylazetidin-3-yl]oxy-6-methylpyridin-2-one structure

2034388-49-1 structure

Product Name:1-cyclopropyl-4-[1-(4-fluoro-3-methylphenyl)sulfonylazetidin-3-yl]oxy-6-methylpyridin-2-one

CAS No:2034388-49-1

MF:C₁₉H₂₁FN₂O₄S

MW:392.444447278976

CID:5550534

Update Time:2025-08-05

1-cyclopropyl-4-[1-(4-fluoro-3-methylphenyl)sulfonylazetidin-3-yl]oxy-6-methylpyridin-2-one Chemical and Physical Properties

Names and Identifiers

- 1-cyclopropyl-4-[1-(4-fluoro-3-methylphenyl)sulfonylazetidin-3-yl]oxy-6-methylpyridin-2-one
- Inchi： 1S/C19H21FN2O4S/c1-12-7-17(5-6-18(12)20)27(24,25)21-10-16(11-21)26-15-8-13(2)22(14-3-4-14)19(23)9-15/h5-9,14,16H,3-4,10-11H2,1-2H3
- InChI Key： QNOXBGPFMSRQRY-UHFFFAOYSA-N
- SMILES： C1(=O)N(C2CC2)C(C)=CC(OC2CN(S(C3=CC=C(F)C(C)=C3)(=O)=O)C2)=C1

1-cyclopropyl-4-[1-(4-fluoro-3-methylphenyl)sulfonylazetidin-3-yl]oxy-6-methylpyridin-2-one Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Life Chemicals	F6473-8910-2μmol	1-cyclopropyl-4-{[1-(4-fluoro-3-methylbenzenesulfonyl)azetidin-3-yl]oxy}-6-methyl-1,2-dihydropyridin-2-one	2034388-49-1	90%+	2μl	$85.5	2023-07-05
Life Chemicals	F6473-8910-5μmol	1-cyclopropyl-4-{[1-(4-fluoro-3-methylbenzenesulfonyl)azetidin-3-yl]oxy}-6-methyl-1,2-dihydropyridin-2-one	2034388-49-1	90%+	5μl	$94.5	2023-07-05
Life Chemicals	F6473-8910-10μmol	1-cyclopropyl-4-{[1-(4-fluoro-3-methylbenzenesulfonyl)azetidin-3-yl]oxy}-6-methyl-1,2-dihydropyridin-2-one	2034388-49-1	90%+	10μl	$103.5	2023-07-05
Life Chemicals	F6473-8910-20μmol	1-cyclopropyl-4-{[1-(4-fluoro-3-methylbenzenesulfonyl)azetidin-3-yl]oxy}-6-methyl-1,2-dihydropyridin-2-one	2034388-49-1	90%+	20μl	$118.5	2023-07-05
Life Chemicals	F6473-8910-1mg	1-cyclopropyl-4-{[1-(4-fluoro-3-methylbenzenesulfonyl)azetidin-3-yl]oxy}-6-methyl-1,2-dihydropyridin-2-one	2034388-49-1	90%+	1mg	$81.0	2023-07-05
Life Chemicals	F6473-8910-2mg	1-cyclopropyl-4-{[1-(4-fluoro-3-methylbenzenesulfonyl)azetidin-3-yl]oxy}-6-methyl-1,2-dihydropyridin-2-one	2034388-49-1	90%+	2mg	$88.5	2023-07-05
Life Chemicals	F6473-8910-3mg	1-cyclopropyl-4-{[1-(4-fluoro-3-methylbenzenesulfonyl)azetidin-3-yl]oxy}-6-methyl-1,2-dihydropyridin-2-one	2034388-49-1	90%+	3mg	$94.5	2023-07-05
Life Chemicals	F6473-8910-4mg	1-cyclopropyl-4-{[1-(4-fluoro-3-methylbenzenesulfonyl)azetidin-3-yl]oxy}-6-methyl-1,2-dihydropyridin-2-one	2034388-49-1	90%+	4mg	$99.0	2023-07-05
Life Chemicals	F6473-8910-5mg	1-cyclopropyl-4-{[1-(4-fluoro-3-methylbenzenesulfonyl)azetidin-3-yl]oxy}-6-methyl-1,2-dihydropyridin-2-one	2034388-49-1	90%+	5mg	$103.5	2023-07-05
Life Chemicals	F6473-8910-10mg	1-cyclopropyl-4-{[1-(4-fluoro-3-methylbenzenesulfonyl)azetidin-3-yl]oxy}-6-methyl-1,2-dihydropyridin-2-one	2034388-49-1	90%+	10mg	$118.5	2023-07-05

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Additional information on 1-cyclopropyl-4-[1-(4-fluoro-3-methylphenyl)sulfonylazetidin-3-yl]oxy-6-methylpyridin-2-one

Introduction to 1-Cyclopropyl-4-[1-(4-Fluoro-3-Methylphenyl)sulfonylazetidin-3-yl]oxy-6-Methylpyridin-2-one (CAS No. 2034388-49-1)

1-Cyclopropyl-4-[1-(4-fluoro-3-methylphenyl)sulfonylazetidin-3-yl]oxy-6-methylpyridin-2-one, with the CAS number 2034388-49-1, is a novel compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound belongs to a class of molecules known as pyridinones, which are characterized by their unique structural features and potential biological activities. The compound's structure includes a cyclopropyl group, a fluorinated phenyl sulfonyl azetidine moiety, and a methylpyridinone framework, making it a promising candidate for various therapeutic applications.

The synthesis of 1-cyclopropyl-4-[1-(4-fluoro-3-methylphenyl)sulfonylazetidin-3-yl]oxy-6-methylpyridin-2-one involves several sophisticated steps, including the formation of the azetidine ring, the introduction of the sulfonyl group, and the final coupling with the pyridinone core. These synthetic strategies are crucial for optimizing the yield and purity of the final product, which are essential for its use in preclinical and clinical studies.

Recent research has focused on the biological activities of this compound. Studies have shown that 1-cyclopropyl-4-[1-(4-fluoro-3-methylphenyl)sulfonylazetidin-3-yl]oxy-6-methylpyridin-2-one exhibits potent anti-inflammatory and anti-cancer properties. For instance, in vitro assays have demonstrated its ability to inhibit key enzymes involved in inflammatory pathways, such as COX-2 and 5-lipoxygenase. Additionally, preliminary data from cell-based studies suggest that this compound can induce apoptosis in cancer cells, making it a potential lead for the development of new anticancer drugs.

The pharmacokinetic profile of 1-cyclopropyl-4-[1-(4-fluoro-3-methylphenyl)sulfonylazetidin-3-yl]oxy-6-methylpyridin-2-one has also been investigated. Animal studies have shown that it has good oral bioavailability and a favorable distribution pattern, which are important factors for its potential use as an oral medication. Furthermore, the compound has demonstrated low toxicity in preclinical toxicity studies, suggesting that it may have a wide therapeutic window.

In terms of its mechanism of action, 1-cyclopropyl-4-[1-(4-fluoro-3-methylphenyl)sulfonylazetidin-3-yl]oxy-6-methylpyridin-2-one is believed to target multiple signaling pathways involved in inflammation and cancer. For example, it has been shown to modulate the activity of MAPK and NF-kB signaling pathways, which are known to play critical roles in these processes. This multi-target approach may contribute to its broad-spectrum therapeutic effects.

The potential applications of 1-cyclopropyl-4-[1-(4-fluoro-3-methylphenyl)sulfonylazetidin-3-yl]oxy-6-methylpyridin-2-one extend beyond inflammation and cancer. Ongoing research is exploring its effects on other diseases such as neurodegenerative disorders and metabolic syndromes. For instance, preliminary studies have indicated that this compound may have neuroprotective properties and could be beneficial in conditions like Alzheimer's disease.

In conclusion, 1-cyclopropyl-4-[1-(4-fluoro-3-methylphenyl)sulfonylazetidin-3-yloxy]-6-methylpyridinone (CAS No. 2034388-49-) is a promising compound with a diverse range of potential therapeutic applications. Its unique structural features and favorable biological activities make it an attractive candidate for further development in drug discovery and pharmaceutical research. Continued investigation into its mechanisms of action and clinical efficacy will be crucial for realizing its full potential as a novel therapeutic agent.